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Compound of Interest

Compound Name: Apernyl

CAS No.: 57762-41-1

Cat. No.: B1228721

Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for Apernyl. Given that the active ingredient in Apernyl
is acetylsalicylic acid (aspirin), this document outlines the necessary precautions for handling

this substance in a laboratory setting to ensure the safety of researchers, scientists, and drug

development professionals.[1][2][3][4][5]

Personal Protective Equipment (PPE)
When handling Apernyl, which contains acetylsalicylic acid, it is imperative to use appropriate

personal protective equipment to minimize exposure and ensure personal safety. Acetylsalicylic

acid can be harmful if swallowed and may cause irritation to the skin, eyes, and respiratory

system.[6] Furthermore, as a combustible dust, it can form explosive mixtures with air.[6]

Recommended PPE includes:

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[6][7] Use equipment that is tested and approved under government standards such as EN

166 (EU) or OSHA's eye and face protection regulations in 29 CFR 1910.133.
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Skin Protection: Chemical-resistant gloves must be worn.[6][7][8] Always inspect gloves for

integrity before use and employ proper glove removal techniques to avoid skin contact.[7][8]

A lab coat or work apron should also be worn.[7]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.[6][9] For nuisance exposures, a type P95 respirator is recommended, while

higher-level protection (type OV/AG/P99) may be necessary in certain situations.[6]

Quantitative Data for Acetylsalicylic Acid
The following table summarizes key quantitative data for acetylsalicylic acid, the active

component of Apernyl.

Property Value

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol [6][8]

Melting Point 135°C (275°F)[6]

Flash Point 250°C (482°F)[6][9]

Autoignition Temperature 500°C (932°F)[9]

Oral LD50 (Rat) 950 mg/kg[6]

Water Solubility Slightly soluble[6]

NIOSH Recommended Exposure Limit (TWA) 5 mg/m³[8][9]

Experimental Protocol: Safe Handling and Disposal
of Apernyl
This protocol details the step-by-step procedures for the safe handling and disposal of Apernyl
waste in a laboratory environment.

1. Engineering Controls and Safe Handling:

Handle Apernyl in a well-ventilated area.[8]
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Use appropriate exhaust ventilation where dust may be generated.[8]

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or smoke in areas where Apernyl is handled.[7][8]

Wash hands thoroughly after handling.[7][8]

Store in a tightly closed container in a dry and cool place.[9]

2. Spill and Leak Procedures:

In case of a spill, evacuate personnel from the area.[8]

Wear the appropriate PPE as outlined above, including respiratory protection.[7][8]

Avoid breathing in dust.[8]

Prevent the substance from entering drains.[7][8]

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal,

avoiding the creation of dust.[8]

3. Waste Disposal:

Collect waste Apernyl in a designated, properly labeled, and sealed container.[6]

Do not mix with other waste streams.[6]

Dispose of the waste through a licensed professional waste disposal company.[6]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a suitable

disposal method.[6]

Never dispose of solid Apernyl down the drain.[6]

Empty containers should be disposed of as unused product.[6]
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Workflow for Handling and Disposal of Apernyl

Safe Handling and Disposal Workflow for Apernyl

Preparation:
Don appropriate PPE

Handling Apernyl:
Work in a well-ventilated area

Spill Occurs?

Decontamination:
Clean work area and wash hands

Spill Cleanup:
Evacuate, wear PPE, contain, and collect

Yes

Waste Generation

No

Waste Collection:
Segregate in labeled, sealed containers

Waste Disposal:
Use licensed disposal service

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Apernyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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